Cas no 139490-61-2 (2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanoic acid)

• Product Name: 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanoic acid
• CAS No: 139490-61-2
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6427495
• PubChem ID: 84672428
• Update Time: 2025-10-29

2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanoic acid
• EN300-1849497
• 139490-61-2

• Inchi： 1S/C13H16O2/c1-13(2,12(14)15)11-8-7-9-5-3-4-6-10(9)11/h3-6,11H,7-8H2,1-2H3,(H,14,15)
• InChI Key： KDGOJQDYHWVIRI-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanoic acid

Comprehensive Overview of 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanoic acid (CAS No. 139490-61-2)

2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanoic acid (CAS No. 139490-61-2) is a specialized organic compound with a unique molecular structure that combines an indene moiety with a methylpropanoic acid group. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug development and material science. The 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanoic acid structure features a bicyclic indene ring, which contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis of 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanoic acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation and carboxylation processes. Researchers have explored its use in the development of non-steroidal anti-inflammatory drugs (NSAIDs) due to its structural similarity to other carboxylic acid-based therapeutics. The CAS 139490-61-2 compound exhibits interesting physicochemical properties, including moderate solubility in organic solvents and a melting point range that makes it suitable for various formulation applications.

Recent studies on 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanoic acid derivatives have shown promise in addressing current healthcare challenges, particularly in the field of targeted drug delivery systems. The compound's molecular architecture allows for strategic modifications that can enhance bioavailability and reduce side effects, making it a subject of intense research in medicinal chemistry. Pharmaceutical companies are particularly interested in 139490-61-2 applications for developing next-generation anti-inflammatory medications with improved safety profiles.

The global market for 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanoic acid has seen steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Manufacturers are focusing on developing scalable synthesis methods to meet the rising need for this high-purity indene derivative. Quality control measures for CAS 139490-61-2 typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure product consistency and purity standards.

Environmental and safety considerations for handling 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanoic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper storage conditions (typically cool, dry environments) are recommended to maintain the stability of this indene-based carboxylic acid. Researchers working with 139490-61-2 should implement appropriate engineering controls and personal protective equipment as part of good laboratory practices.

Future research directions for 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanoic acid include exploring its potential in green chemistry applications and as a building block for novel polymeric materials. The compound's unique structure offers opportunities for creating sustainable alternatives in various industrial applications. As synthetic methodologies advance, we can expect to see expanded uses of this versatile chemical intermediate in both academic and industrial settings.

For researchers and procurement specialists seeking 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanoic acid, it's important to verify the supplier's quality certifications and analytical data. The CAS 139490-61-2 market offers various grades of this compound, from research quantities to bulk industrial scales, with purity specifications tailored to different application requirements. Proper documentation, including certificates of analysis and material safety data sheets, should accompany all purchases of this specialty chemical.

In conclusion, 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanoic acid (CAS No. 139490-61-2) represents an important compound in modern chemical research and development. Its unique structural features and potential applications in pharmaceuticals and materials science make it a valuable subject for ongoing investigation. As scientific understanding of this indene derivative grows, we anticipate seeing innovative applications that leverage its distinctive chemical properties for advanced technological solutions.